4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-sulfamoylphenyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-sulfamoylphenyl)butanamide, also known as Compound A, is a small molecule inhibitor that has gained significant attention in the field of scientific research. This compound has shown promising results in inhibiting certain enzymes and proteins, making it a potential candidate for the treatment of various diseases.
Scientific Research Applications
Anticancer and Antioxidant Applications
A study by Mehvish and Kumar (2022) described the synthesis of a series of 3(2h)-one pyridazinone derivatives, including compounds structurally related to 4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4-sulfamoylphenyl)butanamide, with potential antioxidant activity. These compounds were synthesized via esterification and cyclization reactions and demonstrated in vitro antioxidant activity through DPPH and hydrogen peroxide scavenging assays. Molecular docking studies suggested potential anticancer activity, indicating a broad spectrum of biological relevance beyond their antioxidant capabilities (Mehvish & Kumar, 2022).
Antimicrobial Activity
Sarvaiya, Gulati, and Patel (2019) conducted research on the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds, which are chemically related to the core structure of interest. These compounds were evaluated for their antimicrobial activity against various bacteria and fungi, showcasing the potential of this chemical scaffold in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).
Chemosensor Development
Ravichandiran et al. (2019) designed a phenoxazine-based fluorescence chemosensor structurally analogous to this compound. This chemosensor selectively detects Ba2+ ions in the presence of other metal ions, demonstrating high selectivity and sensitivity. The study highlights the compound's application in live cell imaging, indicating its utility in biological research and diagnostics (Ravichandiran et al., 2019).
Anti-Asthmatic Activity
Kuwahara et al. (1996) explored the synthesis and evaluation of (imidazo[1,2-b]pyridazin-6-yl)oxyalkylsulfonamides for their ability to inhibit platelet-activating factor (PAF)-induced bronchoconstriction in guinea pigs. These compounds, related to the chemical structure of interest, showed promising anti-asthmatic activity, indicating potential therapeutic applications in respiratory diseases (Kuwahara et al., 1996).
properties
IUPAC Name |
4-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-(4-sulfamoylphenyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN4O4S/c21-15-5-3-14(4-6-15)18-11-12-20(27)25(24-18)13-1-2-19(26)23-16-7-9-17(10-8-16)30(22,28)29/h3-12H,1-2,13H2,(H,23,26)(H2,22,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJEJESWXJLEULN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN(C(=O)C=C2)CCCC(=O)NC3=CC=C(C=C3)S(=O)(=O)N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.